Cas no 676252-37-2 (1,1'-[1-(4-Methylphenyl)ethane-1,1-diyl]bis{4-[(trifluoroethenyl)oxy]benzene})

• Product Name: 1,1'-[1-(4-Methylphenyl)ethane-1,1-diyl]bis{4-[(trifluoroethenyl)oxy]benzene}
• CAS No: 676252-37-2
• MF: C₂₅H₁₈F₆O₂
• MW: 464.399648189545
• CID: 2798043
• PubChem ID: 71367910
• Update Time: 2025-04-21

1,1'-[1-(4-Methylphenyl)ethane-1,1-diyl]bis{4-[(trifluoroethenyl)oxy]benzene} Chemical and Physical Properties

Names and Identifiers

• 676252-37-2
• DTXSID00791007
• 1,1'-[1-(4-Methylphenyl)ethane-1,1-diyl]bis{4-[(trifluoroethenyl)oxy]benzene}

• Inchi： 1S/C25H18F6O2/c1-15-3-5-16(6-4-15)25(2,17-7-11-19(12-8-17)32-23(30)21(26)27)18-9-13-20(14-10-18)33-24(31)22(28)29/h3-14H,1-2H3
• InChI Key： SBOTYZYCJPXIRV-UHFFFAOYSA-N
• SMILES： F/C(=C(/F)\F)/OC1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)O/C(=C(\F)/F)/F)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 464.12109879Da
• Monoisotopic Mass: 464.12109879Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 18.5Ų